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4-({3-Cyclohexyl-2-[(4-ethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoic acid 4-({3-Cyclohexyl-2-[(4-ethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoic acid
Brand Name: Vulcanchem
CAS No.: 497231-68-2
VCID: VC0480668
InChI: InChI=1S/C25H26N2O3S/c1-2-17-10-14-20(15-11-17)26-25-27(21-6-4-3-5-7-21)23(28)22(31-25)16-18-8-12-19(13-9-18)24(29)30/h8-16,21H,2-7H2,1H3,(H,29,30)/b22-16+,26-25?
SMILES: CCC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC=C(C=C3)C(=O)O)S2)C4CCCCC4
Molecular Formula: C25H26N2O3S
Molecular Weight: 434.6g/mol

4-({3-Cyclohexyl-2-[(4-ethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoic acid

CAS No.: 497231-68-2

Main Products

VCID: VC0480668

Molecular Formula: C25H26N2O3S

Molecular Weight: 434.6g/mol

4-({3-Cyclohexyl-2-[(4-ethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoic acid - 497231-68-2

CAS No. 497231-68-2
Product Name 4-({3-Cyclohexyl-2-[(4-ethylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoic acid
Molecular Formula C25H26N2O3S
Molecular Weight 434.6g/mol
IUPAC Name 4-[(E)-[3-cyclohexyl-2-(4-ethylphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]benzoic acid
Standard InChI InChI=1S/C25H26N2O3S/c1-2-17-10-14-20(15-11-17)26-25-27(21-6-4-3-5-7-21)23(28)22(31-25)16-18-8-12-19(13-9-18)24(29)30/h8-16,21H,2-7H2,1H3,(H,29,30)/b22-16+,26-25?
Standard InChIKey LACFZZDKSVRHSI-SBECIKHMSA-N
Isomeric SMILES CCC1=CC=C(C=C1)N=C2N(C(=O)/C(=C\C3=CC=C(C=C3)C(=O)O)/S2)C4CCCCC4
SMILES CCC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC=C(C=C3)C(=O)O)S2)C4CCCCC4
Canonical SMILES CCC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC=C(C=C3)C(=O)O)S2)C4CCCCC4
PubChem Compound 1814366
Last Modified Nov 11 2021
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